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CAS No.: 61289-25-6

Cat. No.: B12778346

Get Quote

Executive Summary
As the demand for advanced chiroptical materials and enantioselective catalysts accelerates,

(+)-2-Octylamine hydrochloride has emerged as a cornerstone chiral building block.

Functioning as a highly effective chiral ligand, this aliphatic amine salt is critical in breaking the

spatial inversion symmetry of inorganic nanomaterials. This whitepaper provides an

authoritative, in-depth analysis of its physicochemical properties, structural informatics, and its

mechanistic role in the synthesis of chiral organic-inorganic hybrid perovskite (HOIP)

nanocrystals.

Structural Informatics & Physicochemical Profiling
The identification of specific enantiomeric salts can be complex due to the frequent in situ

generation of the hydrochloride salt from the free base. The dextrorotatory (+)-enantiomer of 2-

octylamine corresponds to the (S)-configuration[1],[2]. While the free base is universally

cataloged, the specific CAS registries for the hydrochloride salts are often divided by their

stereochemistry.
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Table 1: Core Chemical Informatics of (+)-2-Octylamine Hydrochloride

Parameter Value

Chemical Name (S)-(+)-2-Aminooctane hydrochloride

Molecular Formula C₈H₂₀ClN (or C₈H₁₉N·HCl)

Molecular Weight 165.71 g/mol

Free Base CAS Number 34566-04-6[2]

Racemic Salt CAS Number 24301-94-8[3]

(-)-Enantiomer Salt CAS 68889-60-1[4]

Stereocenter Configuration (S)-configuration at C2

Note: The molecular weight is strictly calculated from the free base (129.24 g/mol ) plus the

stoichiometric addition of hydrogen chloride (36.46 g/mol ).

Mechanistic Causality: Chiral Induction in
Nanomaterials
In the realm of optoelectronics, (+)-2-octylamine hydrochloride is utilized to induce chirality in

otherwise achiral systems, such as CsPbBr₃ perovskite nanocrystals (NCs)[5].

Why use the hydrochloride salt instead of the free base? The causality lies in the binding

kinetics at the nanocrystal surface. The protonated amine group (

) of the hydrochloride salt provides a significantly stronger electrostatic interaction with the
anionic bromide vacancies on the perovskite surface compared to the neutral free base. When
(+)-2-octylamine HCl anchors to the surface, the steric bulk of its chiral aliphatic chain forces a
localized structural distortion in the inorganic lattice[5]. This surface-lattice distortion breaks the
centrosymmetry of the perovskite core, effectively transferring molecular chirality to the
macroscopic crystal. This phenomenon is the mechanistic foundation for generating Two-
Photon Absorption-Based Upconverted Circularly Polarized Luminescence (TP-UCPL)[6].

Table 2: Comparative Chiroptical Metrics in Perovskite NCs[6]
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Ligand System CD Signal Position

Luminescence
Dissymmetry
Factor (

)

TP-UCPL Activity

Oleylamine (Achiral) None 0 Inactive

(+)-2-Octylamine HCl ~510 nm Active (Right-Handed)

(-)-2-Octylamine HCl ~510 nm Active (Left-Handed)

Experimental Workflow: Chiral Passivation of
CsPbBr₃ Nanocrystals
To ensure scientific integrity, the following protocol for post-synthetic ligand exchange is

designed as a self-validating system. Every step includes the underlying chemical rationale to

guide researchers in troubleshooting and optimization.

Phase 1: Precursor Solubilization
Action: Dissolve 50 mg of (+)-2-Octylamine hydrochloride in 1 mL of a toluene/ethanol

mixture (9:1 v/v).

Causality: The hydrochloride salt is highly polar and insoluble in non-polar solvents like

hexane (the standard storage medium for NCs). Ethanol acts as a co-solvent to disrupt the

ionic lattice of the salt, while toluene ensures phase compatibility with the non-polar

nanocrystal dispersion.

Phase 2: Ligand Exchange Kinetics
Action: Inject the ligand solution into 5 mL of anhydrous hexane containing 10 mg of pre-

synthesized, oleylamine-capped CsPbBr₃ NCs. Stir vigorously at 25°C for 2 hours.

Causality: The protonated chiral amine has a higher binding affinity for the surface defects

than the native oleylamine. Maintaining the reaction at room temperature prevents Ostwald

ripening, allowing the dynamic equilibrium to favor the chiral ligand without degrading the

quantum confinement of the NCs.
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Phase 3: Anti-Solvent Isolation
Action: Add 5 mL of methyl acetate to the mixture and centrifuge at 7000 rpm for 5 minutes.

Causality: Methyl acetate acts as a selective anti-solvent. It decreases the solvation power of

the medium, forcing the NCs to precipitate without stripping the newly coordinated,

electrostatically bound chiral ligands.

Phase 4: System Validation (Quality Control)
Action: Resuspend the isolated nanocrystals in pure toluene and acquire a Circular

Dichroism (CD) spectrum from 300 nm to 600 nm.

Validation Criterion: A successful ligand exchange is self-validated by the emergence of a

distinct, bisignate CD signal (Cotton effect) centered precisely at the first excitonic transition

band (~510 nm). Self-Correction: If the CD signal is absent or weak, the surface ligand

density is insufficient, dictating a required increase in the initial ligand-to-NC stoichiometric

ratio.
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Workflow of chiral induction in perovskite nanocrystals via (+)-2-Octylamine Hydrochloride.

Conclusion
(+)-2-Octylamine hydrochloride (
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) is far more than a simple chiral resolving agent; it is a structural director capable of breaking
the spatial symmetry of inorganic lattices. By leveraging its protonated state for superior
electrostatic binding, researchers can engineer highly stable, chiroptically active nanomaterials
capable of next-generation circularly polarized luminescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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